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Introduction

Cl Vat Green 1, also known as 16,17-dimethoxyviolanthrone, is a robust organic dye belonging
to the violanthrone class.[1] While extensively utilized in the textile industry for its vibrant color
and high fastness, its inherent redox-active properties present a compelling opportunity for its
application as a redox probe in various research settings. The core principle of its function lies
in the reversible reduction of its quinone moieties to a phenolic leuco form, a transformation
accompanied by a distinct and observable color change. This document provides detailed
application notes and protocols for the characterization and utilization of Cl Vat Green 1 as a
redox indicator for studying redox processes in chemical and biological systems.

The oxidized form of Cl Vat Green 1 is a dark green solid, insoluble in water but soluble in
some organic solvents like DMSO and hot 1,2,3,4-tetrahydronaphthalene.[2][3][4] Upon
reduction in an alkaline medium, it transforms into its water-soluble leuco form, which exhibits a
blue color. In acidic conditions, the leuco form is reported to be brilliant red.[4] This reversible
color change forms the basis of its utility as a redox probe.
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Physicochemical Properties and Data Presentation

While specific quantitative data for Cl Vat Green 1 as a dedicated redox probe are not
extensively published, the following table summarizes its known physicochemical properties.
Researchers should experimentally determine the precise redox potential and molar
absorptivity in their specific experimental system.

Property

Value/Description

Reference

Chemical Name

16,17-dimethoxyviolanthrone

[1]

Cl 59825, Jade Green Base,

Synenyms Indanthren Brilliant Green B ]
CAS Number 128-58-5 [3]
Molecular Formula C36H2004 [3]
Molecular Weight 516.55 g/mol [3]

Appearance (Oxidized)

Dark green solid powder

[1]

Blue in alkaline solution;
Appearance (Reduced, Leuco) o ) o ] [4]
Brilliant red in acidic solution.

Insoluble in water and ethanol.
Soluble in DMSO. Slightly

soluble in hot acetone,

Solubility (Oxidized) (2131141

pyridine, and nitrobenzene.
Soluble in hot 1,2,3,4-

tetrahydronaphthalene.

N The sodium salt of the leuco
Solubility (Reduced, Leuco) )
form is water-soluble.

Experimental Protocols

Due to the lack of standardized protocols for Cl Vat Green 1 as a research probe, the following
sections provide detailed methodologies for its characterization and application.
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Protocol 1: Determination of Redox Potential by Cyclic
Voltammetry

This protocol describes the determination of the formal reduction potential (E°') of Cl Vat Green
1.

Materials and Equipment:

Cl Vat Green 1

Anhydrous, deoxygenated solvent (e.g., Dimethylformamide or Acetonitrile)

Supporting electrolyte (e.g., 0.1 M Tetrabutylammonium hexafluorophosphate)

Potentiostat with a three-electrode setup (Working electrode: Glassy carbon; Reference
electrode: Ag/AgCI; Counter electrode: Platinum wire)

Inert gas (Argon or Nitrogen) for deaeration

Procedure:

Prepare a stock solution of CI Vat Green 1 (e.g., 1 mM) in the chosen anhydrous solvent.
o Prepare the electrolyte solution by dissolving the supporting electrolyte in the solvent.

o Deaerate the electrolyte solution by bubbling with an inert gas for at least 15-20 minutes.
o Assemble the three-electrode cell with the deaerated electrolyte solution.

e Record a background cyclic voltammogram of the electrolyte solution.

o Add a known volume of the CI Vat Green 1 stock solution to the electrochemical cell to
achieve the desired concentration (e.g., 0.1 mM).

o Deaerate the solution again for a few minutes.

e Record the cyclic voltammogram by scanning the potential from an initial value where no
reaction occurs to a potential sufficiently negative to induce reduction, and then reversing the
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scan.

« |dentify the anodic and cathodic peak potentials (Epa and Epc).

e The formal reduction potential (E°') can be estimated as the midpoint of the peak potentials:
E® = (Epa + Epc) / 2.

Data Analysis: The reversibility of the redox process should be assessed by analyzing the peak
separation (AEp = Epa - Epc), which should be close to 59/n mV for a reversible n-electron
process at room temperature.

Protocol 2: Spectrophotometric Characterization and
Determination of Molar Absorptivity

This protocol outlines the procedure to determine the molar absorptivity (¢) of the oxidized and
reduced forms of ClI Vat Green 1.

Materials and Equipment:

Cl Vat Green 1

Appropriate solvent (e.g., DMSO for the oxidized form, agueous buffer for the leuco form)

Reducing agent (e.g., Sodium dithionite)

Oxidizing agent (e.g., Hydrogen peroxide or air)

UV-Vis Spectrophotometer

Cuvettes with a known path length (e.g., 1 cm)

Procedure for Oxidized Form:

» Prepare a series of standard solutions of Cl Vat Green 1 in the chosen solvent with known
concentrations.

» Record the absorbance spectrum for each solution over a relevant wavelength range (e.g.,
400-800 nm).
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« |dentify the wavelength of maximum absorbance (Amax).

¢ Plot a calibration curve of absorbance at Amax versus concentration.

e The slope of the linear portion of the curve will be equal to the molar absorptivity (€)
multiplied by the path length (b). Calculate € using the formula: € = slope / b.

Procedure for Reduced (Leuco) Form:

Prepare a solution of ClI Vat Green 1 in an appropriate deoxygenated alkaline buffer.

e Add a stoichiometric excess of a reducing agent (e.g., sodium dithionite) to completely
reduce the dye to its leuco form. The color change to blue should be evident.

e Immediately record the absorbance spectrum of the reduced form and identify its Amax.

» To determine the molar absorptivity of the leuco form, a known concentration of the oxidized
dye can be reduced in the cuvette, and assuming 100% conversion, the absorbance of the
leuco form can be used to calculate its €. Alternatively, spectroelectrochemical methods can
be employed for a more precise determination.

Protocol 3: Application in Monitoring a Redox Reaction -
Example with an Antioxidant Assay

This protocol provides a general framework for using CI Vat Green 1 to assess the reducing
capacity of an antioxidant.

Materials and Equipment:

e CIl Vat Green 1 stock solution

o Antioxidant standard (e.g., Ascorbic acid, Trolox)
o Sample with unknown antioxidant capacity

e Asystem to generate the oxidized form of the dye (if starting from the leuco form) or a mild
oxidant to set the initial absorbance.
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o UV-Vis Spectrophotometer or plate reader
Procedure:

» Prepare a working solution of the oxidized CI Vat Green 1 in a suitable buffer. The
concentration should be adjusted to give an initial absorbance in the linear range of the
spectrophotometer at its Amax.

e Add a known volume of the antioxidant standard or the sample to the dye solution.

o Monitor the decrease in absorbance at the Amax of the oxidized form over time, which
corresponds to the reduction of the dye by the antioxidant.

o The rate of decolorization or the total change in absorbance can be correlated with the
antioxidant capacity of the sample.

o A calibration curve can be generated using different concentrations of the antioxidant
standard.

Visualizations
Redox State and Color Change of Cl Vat Green 1
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Cl Vat Green 1 Redox Cycle

Cl Vat Green 1 (Oxidized)
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Caption: Redox cycle of Cl Vat Green 1.

Experimental Workflow for Characterization
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Workflow for CI Vat Green 1 Characterization

Electrochemical Characterization Spectrophotometric Characterization
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\ 4

Determine Redox Potential (E°') Measure Absorbance Spectra (Ox) Measure Absorbance Spectrum (Red)

Plot Calibration Curve (Ox) Calculate Molar Absorptivity (¢_red)

Calculate Molar Absorptivity (€_ox)

Click to download full resolution via product page

Caption: Characterization workflow.

Signaling Pathway for Antioxidant Detection
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Antioxidant Detection Mechanism
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Caption: Antioxidant detection pathway.

Conclusion

Cl Vat Green 1 possesses the fundamental characteristics of a redox indicator, namely a
distinct color change associated with a reversible redox reaction. While its application in a
research context is not yet well-documented with quantitative data, the protocols outlined in
these application notes provide a comprehensive guide for researchers to characterize its key
redox properties and subsequently employ it as a valuable probe for studying a wide range of
redox processes. Its solubility in organic solvents and the water solubility of its reduced form
offer flexibility in designing experimental systems for both chemical and potentially biological

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b15550405/docs?utm_src=pdf-body-img#ci-vat-green-1-application-notes-for-studying-redox-processes
https://www.benchchem.com/product/b15550405/docs?utm_src=pdf-body#ci-vat-green-1-application-notes-for-studying-redox-processes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

applications. Further research into the spectroelectrochemical properties of Cl Vat Green 1 will
undoubtedly enhance its utility as a readily available and effective redox probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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